Cas no 857368-02-6 (3-(3-ethylphenyl)prop-2-enoic acid)

• Product Name: 3-(3-ethylphenyl)prop-2-enoic acid
• CAS No: 857368-02-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6509638
• PubChem ID: 20700268
• Update Time: 2025-05-19

3-(3-ethylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(3-ethylphenyl)-
• 3-(3-Ethylphenyl)-2-propenoic acid

• Inchi： 1S/C11H12O2/c1-2-9-4-3-5-10(8-9)6-7-11(12)13/h3-8H,2H2,1H3,(H,12,13)
• InChI Key： YZTNWUSVTDVSSY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=CC(CC)=C1

Additional information on 3-(3-ethylphenyl)prop-2-enoic acid

Chemical Profile: 3-(3-Ethylphenyl)Prop-2-Enoic Acid (CAS No. 857368-02-6)

3-(3-Ethylphenyl)Prop-2-Enoic Acid, identified by the CAS registry number 857368-02-6, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound, also referred to as ethyl phenyl acrylic acid, belongs to the class of acrylic acids substituted with an ethylphenyl group. Its structure consists of a phenyl ring substituted with an ethyl group at the meta position, connected via a propenoic acid moiety. This unique structure endows the compound with versatile chemical properties, making it a valuable building block in various synthetic processes.

The synthesis of 3-(3-Ethylphenyl)Prop-2-Enoic Acid typically involves multi-step organic reactions, often starting from aromatic precursors such as ethylbenzene or related compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the ethylphenyl group with high precision. These methods not only enhance the purity of the final product but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, ethyl phenyl acrylic acid has found utility in several industries. In materials science, it serves as a monomer for synthesizing polymers with tailored mechanical and thermal properties. Its ability to form stable polymer networks makes it particularly useful in applications such as coatings, adhesives, and composite materials. Recent studies have highlighted its potential in developing bio-based polymers, which are increasingly sought after due to their environmental benefits.

The pharmacological potential of 3-(3-Ethylphenyl)Prop-2-Enoic Acid is another area of active research. Preclinical studies suggest that this compound exhibits anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. Researchers have investigated its mechanism of action, particularly its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings underscore its potential as a lead compound for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its direct applications, ethyl phenyl acrylic acid plays a crucial role as an intermediate in the synthesis of more complex molecules. Its reactivity under various reaction conditions allows chemists to construct diverse structures with high functional group compatibility. For example, its use in Suzuki-Miyaura coupling reactions has facilitated the construction of biaryl compounds with applications in pharmaceuticals and agrochemicals.

The safety profile of 3-(3-Ethylphenyl)Prop-2-Enoic Acid is generally considered favorable under controlled conditions. However, like many chemicals, it requires proper handling to minimize exposure risks. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) when working with this compound to prevent skin or eye contact.

In conclusion, CAS No. 857368-02-6, or ethyl phenyl acrylic acid, stands out as a versatile and valuable compound in modern chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.